Cas no 1805213-76-6 (Methyl 2-bromomethyl-6-cyano-3-nitrobenzoate)

• Product Name: Methyl 2-bromomethyl-6-cyano-3-nitrobenzoate
• CAS No: 1805213-76-6
• MF: C₁₀H₇BrN₂O₄
• MW: 299.077581644058
• CID: 4954156
• Update Time: 2025-06-28

Methyl 2-bromomethyl-6-cyano-3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromomethyl-6-cyano-3-nitrobenzoate

• Inchi： 1S/C10H7BrN2O4/c1-17-10(14)9-6(5-12)2-3-8(13(15)16)7(9)4-11/h2-3H,4H2,1H3
• InChI Key： RPQQKWUSVXYGCK-UHFFFAOYSA-N
• SMILES： BrCC1C(=CC=C(C#N)C=1C(=O)OC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 359
• XLogP3: 1.9
• Topological Polar Surface Area: 95.9

Additional information on Methyl 2-bromomethyl-6-cyano-3-nitrobenzoate

Methyl 2-bromomethyl-6-cyano-3-nitrobenzoate (CAS No. 1805213-76-6): An Overview

Methyl 2-bromomethyl-6-cyano-3-nitrobenzoate (CAS No. 1805213-76-6) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, medicinal chemistry, and materials science. This compound, characterized by its unique functional groups, including a bromomethyl, cyano, and nitro group, offers a wide range of applications in both academic research and industrial settings.

The molecular structure of Methyl 2-bromomethyl-6-cyano-3-nitrobenzoate is particularly noteworthy due to its multifunctional nature. The presence of the bromomethyl group makes it an excellent precursor for various synthetic transformations, such as nucleophilic substitution reactions and cross-coupling reactions. The cyano group, known for its high electron-withdrawing ability, can be readily converted into other functional groups like carboxylic acids, amides, and amines through well-established chemical methods. Additionally, the nitro group can be reduced to an amino group, further expanding the synthetic utility of this compound.

In the realm of medicinal chemistry, Methyl 2-bromomethyl-6-cyano-3-nitrobenzoate has shown promise as a key intermediate in the synthesis of bioactive molecules. Recent studies have explored its potential in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound as a building block for synthesizing compounds with anti-inflammatory and anticancer properties. The versatility of the functional groups allows for the fine-tuning of pharmacological properties, making it an attractive candidate for drug discovery and development.

From a materials science perspective, Methyl 2-bromomethyl-6-cyano-3-nitrobenzoate has been investigated for its potential in the synthesis of advanced materials. The bromomethyl group can be used to introduce various functionalities through post-polymerization modifications, enabling the creation of polymers with tailored properties. Additionally, the cyano and nitro groups can influence the electronic and optical properties of materials, making this compound useful in the development of functional polymers and organic electronics.

The synthesis of Methyl 2-bromomethyl-6-cyano-3-nitrobenzoate typically involves multi-step processes that require careful control over reaction conditions to ensure high yields and purity. One common synthetic route involves the bromination of a suitable starting material followed by cyano and nitro group introduction. Recent advancements in green chemistry have led to more environmentally friendly methods for synthesizing this compound, reducing waste and improving overall sustainability.

In terms of safety and handling, it is important to note that while Methyl 2-bromomethyl-6-cyano-3-nitrobenzoate is not classified as a hazardous material under current regulations, it should still be handled with care due to its reactive functional groups. Proper personal protective equipment (PPE) should be used during handling to minimize exposure risks.

To summarize, Methyl 2-bromomethyl-6-cyano-3-nitrobenzoate (CAS No. 1805213-76-6) is a highly versatile compound with significant potential in various scientific disciplines. Its unique combination of functional groups makes it an invaluable tool for researchers and chemists working in synthetic chemistry, medicinal chemistry, and materials science. As ongoing research continues to uncover new applications and properties, this compound is likely to play an increasingly important role in future scientific advancements.